Cas no 773060-39-2 (Benzene, 1-ethynyl-2,5-bis(hexyloxy)-4-(phenylethynyl)-)

• Product Name: Benzene, 1-ethynyl-2,5-bis(hexyloxy)-4-(phenylethynyl)-
• CAS No: 773060-39-2
• MF: C₂₈H₃₄O₂
• MW: 402.568368434906
• CID: 536346
• PubChem ID: 71403323
• Update Time: 2025-04-19

Benzene, 1-ethynyl-2,5-bis(hexyloxy)-4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-2,5-bis(hexyloxy)-4-(phenylethynyl)-
• 1-ethynyl-2,5-dihexoxy-4-(2-phenylethynyl)benzene
• 1-Ethynyl-2,5-bis(hexyloxy)-4-(phenylethynyl)benzene
• 773060-39-2
• DTXSID10824239

• Inchi： 1S/C28H34O2/c1-4-7-9-14-20-29-27-23-26(19-18-24-16-12-11-13-17-24)28(22-25(27)6-3)30-21-15-10-8-5-2/h3,11-13,16-17,22-23H,4-5,7-10,14-15,20-21H2,1-2H3
• InChI Key： GOTYDKHMYZTLEM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#C)C(=CC=1C#CC1C=CC=CC=1)OCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 402.25602
• Monoisotopic Mass: 402.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46